Cas no 428470-93-3 (3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde)

3-Allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde is a specialized organic compound featuring a benzaldehyde core substituted with an allyl group, a 4-chlorobenzyloxy moiety, and an ethoxy group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-donating (ethoxy) and electron-withdrawing (4-chlorobenzyloxy) groups enhances its versatility in electrophilic and nucleophilic reactions. The allyl group further allows for functionalization via cross-coupling or cyclization reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, offering precise control over reaction pathways. Suitable for research and industrial applications requiring high-purity intermediates.
3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde structure
428470-93-3 structure
Product Name:3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde
CAS No:428470-93-3
MF:C19H19ClO3
MW:330.805364847183
CID:3082841
PubChem ID:882975
Update Time:2025-10-19

3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde
    • 4-[(4-CHLOROPHENYL)METHOXY]-3-ETHOXY-5-(PROP-2-EN-1-YL)BENZALDEHYDE
    • SMR000195151
    • VS-07675
    • Oprea1_289092
    • Oprea1_718555
    • MLS000574487
    • CS-0117348
    • 4-[(4-chlorobenzyl)oxy]-3-ethoxy-5-(prop-2-en-1-yl)benzaldehyde
    • CHEMBL1304514
    • HMS2582E23
    • BBL024114
    • AKOS000287492
    • STK188017
    • 4-[(4-chlorophenyl)methoxy]-3-ethoxy-5-prop-2-enylbenzaldehyde
    • 3-Allyl-4-((4-chlorobenzyl)oxy)-5-ethoxybenzaldehyde
    • 428470-93-3
    • Inchi： 1S/C19H19ClO3/c1-3-5-16-10-15(12-21)11-18(22-4-2)19(16)23-13-14-6-8-17(20)9-7-14/h3,6-12H,1,4-5,13H2,2H3
    • InChI Key： IEUQVOJFMFUAJA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)COC1C(=CC(C=O)=CC=1CC=C)OCC

Computed Properties

  • Exact Mass: 330.1022722Da
  • Monoisotopic Mass: 330.1022722Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 35.5Ų

3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187988-500mg
3-Allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde
 428470-93-3 98%
500mg
 ￥5323 2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187988-1g
3-Allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde
 428470-93-3 98%
1g
 ￥5535 2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187988-5g
3-Allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde
 428470-93-3 98%
5g
 ￥18355 2023-04-16

3-allyl-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde Related Literature

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